Cas no 13685-00-2 ((2-bromo-1-methoxyethyl)benzene)

• Product Name: (2-bromo-1-methoxyethyl)benzene
• CAS No: 13685-00-2
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD09952414
• CID: 182815
• PubChem ID: 98956
• Update Time: 2025-08-05

(2-bromo-1-methoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,(2-bromo-1-methoxyethyl)-
• (2-bromo-1-methoxyethyl)benzene
• (+/-)-(2-bromo-1-methoxyethyl)benzene
• 1-(2-bromo-1-methoxyethyl)benzene
• 1-phenyl-1-methoxy-2-bromoethane
• 2-bromo-1-methoxy-1-phenylethane
• 2-bromo-1-phenyl-1-methoxyethane
• 2-Phenyl-2-methoxyethyl bromide
• AC1L40JM
• AC1Q27LD
• CTK4C0511
• EINECS 237-200-4
• KST-1A1233
• NSC155563
• SureCN2067077
• Methyl(1-phenyl-2-bromoethyl) ether
• NS00052290
• 13685-00-2
• AKOS011393226
• NSC-155563
• NSC 155563
• AI3-11725
• DTXSID001303439
• EN300-204543
• SCHEMBL2067077
• Benzene, (2-bromo-1-methoxyethyl)-

• MDL： MFCD09952414
• Inchi： 1S/C9H11BrO/c1-11-9(7-10)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3
• InChI Key： XLUICHSZBNGJHF-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 213.99933
• Monoisotopic Mass: 213.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.352
• Boiling Point: 232.3°C at 760 mmHg
• Flash Point: 98°C
• Refractive Index: 1.54
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (2-bromo-1-methoxyethyl)benzene

Introduction to (2-bromo-1-methoxyethyl)benzene (CAS No. 13685-00-2)

(2-bromo-1-methoxyethyl)benzene, with the CAS number 13685-00-2, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom and a methoxy group attached to an ethyl chain, all bonded to a benzene ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in various synthetic processes.

The molecular formula of (2-bromo-1-methoxyethyl)benzene is C₉H₁₁BrO, and its molecular weight is approximately 207.09 g/mol. The compound is typically a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties have been extensively studied, providing a solid foundation for its application in both academic research and industrial settings.

In recent years, the interest in (2-bromo-1-methoxyethyl)benzene has been driven by its potential as a building block in the synthesis of more complex molecules. One notable application is in the development of pharmaceuticals, where it serves as an intermediate in the synthesis of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of (2-bromo-1-methoxyethyl)benzene in the synthesis of novel antiviral agents with promising activity against influenza viruses.

Beyond pharmaceuticals, (2-bromo-1-methoxyethyl)benzene has also found applications in materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of functional polymers with tunable properties. These polymers have potential applications in areas such as drug delivery systems and advanced coatings. The ability to introduce bromine and methoxy groups into polymer chains allows for precise control over their chemical reactivity and physical properties.

The synthetic versatility of (2-bromo-1-methoxyethyl)benzene is further demonstrated by its role in organic synthesis. A recent study published in the Tetrahedron Letters described a novel method for the stereoselective synthesis of chiral compounds using this compound as a key intermediate. The method involves a palladium-catalyzed cross-coupling reaction that selectively introduces various functional groups onto the benzene ring, leading to a wide range of structurally diverse products.

In addition to its synthetic applications, (2-bromo-1-methoxyethyl)benzene has been studied for its biological activity. Research conducted at the National Institutes of Health (NIH) has shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines. While further studies are needed to fully understand its mechanism of action and potential therapeutic applications, these preliminary findings suggest that it may have value as a lead compound for drug discovery efforts.

The environmental impact of (2-bromo-1-methoxyethyl)benzene is another area of active research. A study published in the Journal of Environmental Science and Health investigated the biodegradability and ecotoxicity of this compound. The results indicated that it is moderately biodegradable under aerobic conditions but may persist longer in anaerobic environments. Efforts are ongoing to develop more environmentally friendly synthetic routes and disposal methods to minimize its ecological footprint.

In conclusion, (2-bromo-1-methoxyethyl)benzene (CAS No. 13685-00-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new applications and properties, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in chemistry, biology, and materials science.